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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621

In-Depth Technical Guide: 5-Methylpyridine-3-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core physicochemical properties of 5-Methylpyridine-3-
carbonitrile, a heterocyclic organic compound of interest in various research and development
domains. The information is presented to be a readily accessible reference for laboratory and
drug development applications.

Core Physicochemical Data

The fundamental molecular characteristics of 5-Methylpyridine-3-carbonitrile are
summarized in the table below. These values are essential for a range of applications, from
reaction stoichiometry and analytical method development to computational modeling and

spectroscopic analysis.
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Identifier Value Source
Molecular Formula C7HeN:2

Molecular Weight 118.14 g/mol

Exact Mass 118.05310 u [1]

CAS Number 42885-14-3

3-Cyano-5-methylpyridine, 5-
Synonyms o
Methylnicotinonitrile

Experimental Protocols and Further Data

Detailed experimental protocols, such as those for synthesis, purification, and analytical
characterization (e.g., NMR, IR, Mass Spectrometry), are typically specific to the laboratory and
the intended application. For established methodologies, consulting peer-reviewed chemical
literature and established chemical synthesis databases is recommended.

Similarly, complex biological data, including signaling pathway interactions and
pharmacological profiles, are highly context-dependent and are best sourced from specialized
biological and pharmacological research articles.

Note on Visualizations:As a language model, | am unable to generate the requested Graphviz
diagrams for signaling pathways or experimental workflows. For creating such visualizations,
dedicated chemical and biological drawing software is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Methylpyridine-3-carbonitrile molecular weight and
exact mass]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298621#5-methylpyridine-3-carbonitrile-molecular-
weight-and-exact-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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